(2S)-4-methyl-2-[[oxo-[5-[oxo-[(phenylmethyl)amino]methyl]-1H-imidazol-4-yl]methyl]amino]pentanoic acid tert-butyl ester

• Molecular Formula: C22H30N4O4
• Molecular Weight: 414.5 g/mol
• IUPAC Name: tert-butyl (2S)-2-[[5-(benzylcarbamoyl)-1H-imidazole-4-carbonyl]amino]-4-methylpentanoate
• InChI: InChI=1S/C22H30N4O4/c1-14(2)11-16(21(29)30-22(3,4)5)26-20(28)18-17(24-13-25-18)19(27)23-12-15-9-7-6-8-10-15/h6-10,13-14,16H,11-12H2,1-5H3,(H,23,27)(H,24,25)(H,26,28)/t16-/m0/s1
• InChI Key: DLXSERVXPFDFMM-INIZCTEOSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)OC(C)(C)C)NC(=O)C1=C(NC=N1)C(=O)NCC2=CC=CC=C2
• Canonical SMILES: CC(C)CC(C(=O)OC(C)(C)C)NC(=O)C1=C(NC=N1)C(=O)NCC2=CC=CC=C2

Description

(2S)-4-methyl-2-[[oxo-[5-[oxo-[(phenylmethyl)amino]methyl]-1H-imidazol-4-yl]methyl]amino]pentanoic acid tert-butyl ester is a leucine derivative and a tert-butyl ester.

Scientific Research Applications

Synthesis and Application in Biotin Production

A significant application of related chemical compounds is observed in the synthesis of biotin (vitamin H). A study by Zav’yalov et al. (2006) explored the regioselective chlorination of a methyl group in a closely related compound, which is a key process in the synthesis of biotin esters, essential vitamins in nutrition and health (Zav’yalov et al., 2006).

Role in Ghrelin Agonist Development

Another research application was found in the development of ghrelin agonists. A study by Lugar et al. (2004) synthesized an orally active ghrelin agonist related to the given compound, which plays a crucial role in stimulating food consumption and adiposity in rats. This compound provided insights into the orexigenic role of ghrelin in energy homeostasis (Lugar et al., 2004).

Exploration in Organic Chemistry and Catalysis

Further, these compounds are also integral in broader organic chemistry research. For instance, Kao and Tsai (2016) investigated the kinetic analysis of lipase-catalyzed regioselective methanolysis involving similar compounds, providing valuable data for enzymatic reactions in organic synthesis (Kao & Tsai, 2016).

Applications in IR-detectable Metal-Carbonyl Tracers

In the field of inorganic chemistry, Kowalski et al. (2009) conducted research on W(CO)5 complexes of compounds analogous to the given molecule. These complexes are used as IR-detectable metal-carbonyl tracers, highlighting their importance in spectroscopy and material science (Kowalski et al., 2009).